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Compound of Interest

Compound Name: (s)-2-Phenylpropanal

Cat. No.: B3041673 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This guide provides essential, immediate safety and logistical

information for (s)-2-Phenylpropanal, including operational and disposal plans.

(s)-2-Phenylpropanal, also known as 2-Phenylpropionaldehyde, is a liquid with a fresh, green,

floral odor used in flavors and fragrances.[1][2] While it has applications in various industries, it

is also a hazardous substance that requires careful handling to mitigate risks.[3]

Hazard Identification and Personal Protective Equipment
(PPE)
(s)-2-Phenylpropanal is classified as an irritant and can cause skin, eye, and respiratory

irritation.[2][4] In case of contact with eyes, it is advised to rinse immediately with plenty of

water and seek medical advice.[2] It may also cause lung damage if swallowed.[3] Therefore,

adherence to proper PPE protocols is crucial.

Recommended Personal Protective Equipment:

Eye Protection: Chemical splash goggles or safety glasses that meet the ANSI Z.87.1 1989

standard are required.[5] A face shield may be necessary when there is a risk of splashing.

[5]

Hand Protection: Chemical-resistant gloves are mandatory. Disposable nitrile gloves offer

short-term protection against a broad range of chemicals.[5] For more specific applications,
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consulting the glove manufacturer's resistance guide is recommended.[5]

Respiratory Protection: Use a respirator with a type ABEK (EN14387) filter in well-ventilated

areas, especially when dealing with vapors or aerosols.[1][3] If engineering controls are

insufficient to maintain exposure below permissible limits, a respirator is required.[5]

Body Protection: Wear a lab coat, long pants, and closed-toe shoes to cover as much skin as

possible.[5] For tasks with a higher risk of splashing, a chemical-resistant apron or suit

should be worn.[6]

Quantitative Data Summary
The following table summarizes key quantitative data for (s)-2-Phenylpropanal to facilitate

easy reference and comparison.

Property Value Source

Molecular Formula C9H10O [7][8]

Molecular Weight 134.17 g/mol [8][9]

Appearance
Clear colorless to yellowish

liquid
[2][10]

Boiling Point 92-94 °C at 12 mmHg [1][2]

Flash Point 79 °C (174.2 °F) [1]

Density 1.002 g/mL at 25 °C [1][2]

Refractive Index n20/D 1.517 [1][2]

Oral LD50 (rat) 2800 mg/kg [11]

Dermal LD50 (rabbit) > 5000 mg/kg [11]

Experimental Protocols: Handling and Disposal
Proper handling and disposal procedures are critical to ensure laboratory safety and

environmental protection.
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Safe Handling and Storage Protocol
Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.

Ensure the container is properly labeled.

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials and

sources of ignition.[3] The recommended storage temperature is 2-8°C.[1] Keep the

container tightly closed.

Handling:

Always work in a well-ventilated area, preferably in a chemical fume hood.[3]

Avoid all personal contact, including inhalation of vapors.[3]

Wear the appropriate PPE as detailed above.

Do not eat, drink, or smoke in the handling area.[3]

Use spark-proof tools and explosion-proof equipment if necessary.[12]

Spill Response:

In case of a spill, evacuate the area and remove all ignition sources.[12]

Ventilate the area.

Contain the spill using an inert absorbent material (e.g., sand, earth).

Collect the absorbed material into a suitable, labeled container for disposal.[3]

Wash the spill area thoroughly.[3]

Prevent runoff from entering drains.[3]

Disposal Plan
All waste materials must be disposed of in accordance with local, state, and federal

regulations.
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Chemical Waste:

Collect unused (s)-2-Phenylpropanal and any contaminated solutions in a clearly labeled,

sealed, and appropriate waste container.

Do not mix with other waste streams unless compatibility is confirmed.

Contaminated Materials:

All disposable PPE (gloves, etc.), absorbent materials from spills, and any other

contaminated lab supplies must be collected in a designated, labeled hazardous waste

container.[3]

Waste Pickup:

Arrange for a licensed hazardous waste disposal company to collect the waste. Provide

them with a complete manifest of the waste contents.

Operational Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of (s)-2-
Phenylpropanal from receipt to disposal.
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Receiving
Inspect container for damage and proper labeling.

Storage
Store at 2-8°C in a well-ventilated area.

Secure Storage

Handling
Work in a fume hood with appropriate PPE.

Preparation

Experimentation

Procedure

Waste Collection
Segregate chemical and solid waste.

Waste Generation

Spill Response
Evacuate, contain, and clean up.

Emergency

Post-Experiment Emergency

Disposal
Arrange for licensed hazardous waste pickup.

Final Step

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of (s)-2-Phenylpropanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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